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Compound of Interest

Compound Name: 3,3-Dimethylglutaric anhydride

Cat. No.: B146770 Get Quote

CAS Number: 4160-82-1

This technical guide provides an in-depth overview of 3,3-dimethylglutaric anhydride, a

versatile chemical intermediate with applications in drug discovery and biotechnology. The

information is tailored for researchers, scientists, and professionals in drug development,

presenting key data, experimental methodologies, and process visualizations.

Physicochemical and Structural Data
3,3-Dimethylglutaric anhydride is a white to off-white crystalline powder.[1] Its key

physicochemical properties are summarized in the table below for easy reference and

comparison.
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Property Value Reference

CAS Number 4160-82-1 [1][2][3][4]

Molecular Formula C₇H₁₀O₃ [1][2]

Molecular Weight 142.15 g/mol [2][3]

Melting Point 124-126 °C [1][3]

Boiling Point 299.5 °C at 760 mmHg [1]

Density 1.102 g/cm³ [1]

Flash Point 104.9 °C [1]

Appearance
White to off-white crystalline

powder
[1]

Solubility
Soluble in 0.1 M phosphate

buffer, pH 7.0 (10 mg/ml)

Sensitivity Moisture Sensitive [1]

Storage Temperature
Room Temperature, under

inert atmosphere
[1]

Synthesis of 3,3-Dimethylglutaric Anhydride
The synthesis of 3,3-dimethylglutaric anhydride can be achieved through various methods. A

common laboratory-scale synthesis involves the dehydration of 3,3-dimethylglutaric acid. The

acid precursor can be synthesized from isophorone or dimedone.

Experimental Protocol: Synthesis from 3,3-
Dimethylglutaric Acid
A direct synthesis from the corresponding acid can be achieved via electrochemical

dehydration. This method offers a greener alternative to traditional dehydrating agents.

Materials:

3,3-dimethylglutaric acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.researchgate.net/figure/Scheme-1-Synthesis-of-piscidinol-A-derivatives-2-5_fig1_359506207
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethylglutaric-anhydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3267965.htm
https://www.scbt.com/p/3-3-dimethylglutaric-anhydride-4160-82-1
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-piscidinol-A-derivatives-2-5_fig1_359506207
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethylglutaric-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethylglutaric-anhydride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3267965.htm
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-piscidinol-A-derivatives-2-5_fig1_359506207
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3267965.htm
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-piscidinol-A-derivatives-2-5_fig1_359506207
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-piscidinol-A-derivatives-2-5_fig1_359506207
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-piscidinol-A-derivatives-2-5_fig1_359506207
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-piscidinol-A-derivatives-2-5_fig1_359506207
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-piscidinol-A-derivatives-2-5_fig1_359506207
https://www.researchgate.net/figure/Scheme-1-Synthesis-of-piscidinol-A-derivatives-2-5_fig1_359506207
https://www.benchchem.com/product/b146770?utm_src=pdf-body
https://www.benchchem.com/product/b146770?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetonitrile/water (9:1)

Potassium thiocyanate (KSCN)

Graphite electrodes

Procedure:

Prepare a 0.1 M solution of KSCN in acetonitrile/water (9:1) to serve as the electrolyte.

Dissolve 3,3-dimethylglutaric acid in the electrolyte solution.

Place the solution in an electrolytic cell equipped with graphite electrodes.

Apply a voltage of 3.0–4.0 V.

Maintain the reaction at 25°C for 6–8 hours.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC-

MS).

Upon completion, isolate the product by extraction and purify by recrystallization.
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Workflow for the electrochemical synthesis of 3,3-Dimethylglutaric Anhydride.

Applications in Drug Development and
Biotechnology
3,3-Dimethylglutaric anhydride serves as a key reagent in the synthesis of various molecules

with therapeutic and biotechnological potential.

Reagent for HIV-1 Protease Inhibitor Synthesis
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This anhydride is utilized in the synthesis of piscidinol A derivatives, which are investigated for

their ability to inhibit HIV-1 protease.[1][5] The anhydride is used to modify the core structure of

piscidinol A to generate a library of analogues for structure-activity relationship (SAR) studies.

While a specific, detailed protocol for the synthesis of piscidinol A derivatives using 3,3-
dimethylglutaric anhydride is not readily available in the public domain, a general workflow

can be conceptualized based on standard organic synthesis techniques.
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Conceptual workflow for the synthesis and evaluation of Piscidinol A derivatives.

Component of a Novel Cryoprotectant
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A conjugate of 3,3-dimethylglutaric anhydride and poly-L-lysine (DMGA-PLL) has been

developed as a novel cryoprotectant for porcine spermatozoa. This ampholytic polymer

improves the viability and motility of sperm after thawing.

The following protocol is based on the reported use of DMGA-PLL for sperm cryopreservation.

The synthesis of DMGA-PLL itself is a preceding step, analogous to succinylation of poly-L-

lysine.

Materials:

3,3-dimethylglutaric anhydride

Poly-L-lysine (e.g., 15-30 kDa)

Carbonate buffer (100 mM, pH 8.0) or Phosphate buffer (100 mM, pH 7.0)

Concentrated NaOH solution

Dialysis tubing

Porcine semen extender

Glycerol

Procedure for DMGA-PLL Synthesis (Conceptual):

Dissolve poly-L-lysine hydrobromide in the chosen buffer.

With stirring, add 3,3-dimethylglutaric anhydride to the poly-L-lysine solution.

Continuously adjust the pH to the desired value (8.0 for carbonate buffer, 7.0 for phosphate

buffer) using a concentrated NaOH solution.

After the reaction is complete, dialyze the solution against water for 24-48 hours.

Lyophilize the dialyzed solution to obtain DMGA-PLL.

Procedure for Cryopreservation:
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Prepare a freezing extender containing 3% (v/v) glycerol.

Supplement the freezing extender with various concentrations of DMGA-PLL (e.g., 0.125%,

0.25%, 0.5% v/v).

Mix the porcine spermatozoa with the DMGA-PLL-containing extender.

Follow a standard protocol for the cryopreservation of porcine spermatozoa.

Thaw the cryopreserved spermatozoa and evaluate motility and viability.
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Workflow for the synthesis of DMGA-PLL and its application in cryopreservation.
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Involvement in Signaling Pathways
Currently, there is no readily available scientific literature that describes the direct involvement

of 3,3-dimethylglutaric anhydride in specific cellular signaling pathways. Its biological effects,

as reported, are primarily through its use as a chemical building block in the synthesis of

bioactive molecules or functional polymers. Further research is required to investigate any

potential direct interactions with cellular signaling components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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